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Compound Name: seletinoid G

Cat. No.: B10826414

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Seletinoid G's mechanism of action,
drawing on available research to objectively assess its performance against alternatives,
supported by experimental data.

Overview of Seletinoid G

Seletinoid G is a fourth-generation synthetic retinoid designed for topical application. It exhibits
a selective affinity for the Retinoic Acid Receptor-gamma (RAR-y), which is the predominant
RAR subtype in the epidermis.[1] This selectivity is a key differentiator from older generation
retinoids, such as tretinoin (all-trans retinoic acid), and is intended to optimize therapeutic
effects while minimizing skin irritation. The primary applications investigated for Seletinoid G
are in the realms of anti-aging and wound healing.

A Note on Independent Validation: The majority of published research on Seletinoid G
originates from studies affiliated with its developer, Amorepacific. While these studies provide
valuable initial data, there is a notable lack of extensive validation by unaffiliated research
groups in the public domain. This guide synthesizes the available data, and readers should
consider the origin of the studies when evaluating the evidence.

Mechanism of Action: Signhaling Pathways
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Seletinoid G, like other retinoids, exerts its effects by modulating gene expression. It binds to
nuclear retinoic acid receptors (RARs), which then form heterodimers with retinoid X receptors
(RXRs). This complex binds to specific DNA sequences known as retinoic acid response
elements (RARES) in the promoter regions of target genes, thereby regulating their
transcription.[1]

Retinoid Signaling Pathway

The following diagram illustrates the general mechanism of retinoid action, which is applicable
to Seletinoid G.
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In Vitro Scratch Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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